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Compound of Interest

Compound Name:
Tridodecylmethylammonium

chloride

Cat. No.: B1196287 Get Quote

An In-depth Technical Guide to the Physicochemical Properties of

Tridodecylmethylammonium Chloride

Introduction
Tridodecylmethylammonium chloride (TDMAC) is a quaternary ammonium compound

recognized for its utility as a cationic surfactant, phase transfer catalyst, and ion-exchange

agent.[1][2] Its amphiphilic molecular structure, consisting of a hydrophilic quaternary

ammonium head group and three long hydrophobic dodecyl chains, allows it to effectively

reduce surface tension and form micelles in solution.[3] These properties make it valuable in a

range of industrial and research applications, including as an emulsifier, detergent,

antimicrobial agent, and in the synthesis of nanoparticles.[1][3] This guide provides a detailed

overview of the core physicochemical properties of TDMAC, outlines key experimental

protocols for their determination, and visualizes fundamental processes related to its synthesis

and behavior.

Core Physicochemical Properties
The fundamental properties of Tridodecylmethylammonium chloride are summarized below.

This data is compiled from various chemical suppliers and databases, providing a baseline for

its characterization.

Table 1: Summary of Physicochemical Data for TDMAC
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Property Value Source(s)

IUPAC Name
tridodecyl(methyl)azanium;chlo

ride
[3][4]

Synonyms
Methyltridodecylammonium

chloride, TDMAC
[1][5]

CAS Number 7173-54-8 [1][3][4][5]

Molecular Formula C₃₇H₇₈ClN [1][3][4]

Molecular Weight 572.47 g/mol [1][3][5]

Appearance
White to off-white

powder/crystals
[1][3][5]

Melting Point 110 - 112 °C [1][3][5][6]

Solubility

Soluble in DMSO (100 mg/mL)

[3]. Does not mix well with

water[7].

[3][7]

LogP (Octanol/Water) 10.199 [3]

PubChem CID 81601 [1][3][4]

Experimental Protocols
Detailed methodologies are crucial for the accurate characterization and application of TDMAC.

The following sections describe standard protocols for its synthesis and the determination of its

Critical Micelle Concentration (CMC).

General Synthesis of a Quaternary Ammonium Chloride
The synthesis of quaternary ammonium compounds like TDMAC typically involves the

quaternization of a tertiary amine. A plausible synthetic route involves the reaction of

tridodecylamine (a tertiary amine) with a methylating agent such as methyl chloride.

Materials:

Tridodecylamine
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Methyl chloride (or another methylating agent like methyl iodide followed by ion exchange)

A suitable polar aprotic solvent (e.g., Acetonitrile)

Reaction vessel capable of handling pressure

Stirring apparatus

Purification equipment (e.g., for recrystallization or column chromatography)

Protocol:

Dissolution: Dissolve tridodecylamine in the chosen solvent within the reaction vessel.

Reaction: Introduce the methylating agent (e.g., bubble methyl chloride gas through the

solution or add methyl iodide). The reaction is typically performed under controlled

temperature and pressure.

Incubation: Stir the mixture for several hours to ensure the reaction proceeds to completion.

The progress can be monitored using techniques like Thin Layer Chromatography (TLC).

Isolation: Once the reaction is complete, the solvent is typically removed under reduced

pressure (e.g., using a rotary evaporator).

Purification: The resulting crude product is then purified. Recrystallization from a suitable

solvent system is a common method to obtain the final, pure Tridodecylmethylammonium
chloride product.

Drying: The purified crystals are dried under a vacuum to remove any residual solvent.
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Caption: General workflow for the synthesis of TDMAC.

Determination of Critical Micelle Concentration (CMC)
The CMC is the concentration at which surfactant molecules begin to aggregate into micelles.

[8] This is a critical parameter for any application involving the surfactant properties of TDMAC.

Principle: Below the CMC, adding more surfactant to a solution causes a significant drop in

surface tension as monomers populate the air-water interface.[9] After the interface is saturated

and micelles begin to form, the concentration of free monomers in the bulk solution remains

relatively constant, leading to a plateau in the surface tension measurement.[8][9]

Protocol:

Stock Solution: Prepare a concentrated stock solution of TDMAC in deionized water,

ensuring the concentration is well above the expected CMC.

Serial Dilutions: Create a series of solutions with decreasing concentrations of TDMAC via

serial dilution of the stock solution.

Measurement: Using a tensiometer (e.g., with a Du Noüy ring or Wilhelmy plate), measure

the surface tension of each dilution at a constant temperature.[9]

Data Plotting: Plot the measured surface tension as a function of the logarithm of the

TDMAC concentration.
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CMC Determination: The resulting plot will show a sharp break point. The concentration at

this inflection point, where the surface tension stops decreasing and begins to level off, is the

CMC.[10]

Principle: Surfactant monomers contribute to the electrical conductivity of a solution. As

micelles form, they incorporate these monomers. While the micelles themselves are charged,

their mobility is much lower than that of the individual ions due to their larger size. This results

in a distinct change in the slope of the conductivity versus concentration plot.[11][12]

Protocol:

Solution Preparation: Prepare a series of TDMAC solutions of known concentrations in

deionized water, spanning a range below and above the anticipated CMC.

Measurement: Using a calibrated conductivity meter, measure the specific conductivity of

each solution. It is critical to maintain a constant temperature throughout the measurements.

Data Plotting: Plot the specific conductivity against the TDMAC concentration.

CMC Determination: The plot will display two linear regions with different slopes.[9] The point

where these two lines intersect corresponds to the CMC.[12]
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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